Cas no 216984-82-6 (N-(3-chlorophenyl)-1,3-benzothiazol-2-amine)
N-(3-chlorophenyl)-1,3-benzothiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- DB-338099
- 2-BENZOTHIAZOLAMINE, N-(3-CHLOROPHENYL)-
- CS-0218927
- Benzothiazol-2-yl-(3-chloro-phenyl)-amine
- CCG-234479
- N-(3-chlorophenyl)-1,3-benzothiazol-2-amine
- HMS543K13
- Maybridge1_000761
- EN300-02485
- SCHEMBL3951197
- AKOS000116066
- 216984-82-6
- G34030
- Z55176269
-
- Inchi: 1S/C13H9ClN2S/c14-9-4-3-5-10(8-9)15-13-16-11-6-1-2-7-12(11)17-13/h1-8H,(H,15,16)
- InChI Key: MWVTUILXPUCSFF-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)NC1=NC2C=CC=CC=2S1
Computed Properties
- Exact Mass: 260.017
- Monoisotopic Mass: 260.017
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 53.2Ų
N-(3-chlorophenyl)-1,3-benzothiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM455293-1g |
N-(3-chlorophenyl)-1,3-benzothiazol-2-amine |
216984-82-6 | 95%+ | 1g |
$*** | 2023-03-31 | |
| Aaron | AR019HT7-50mg |
N-(3-chlorophenyl)-1,3-benzothiazol-2-amine |
216984-82-6 | 95% | 50mg |
$83.00 | 2025-02-28 | |
| Aaron | AR019HT7-100mg |
N-(3-chlorophenyl)-1,3-benzothiazol-2-amine |
216984-82-6 | 95% | 100mg |
$116.00 | 2025-02-28 | |
| Aaron | AR019HT7-250mg |
N-(3-chlorophenyl)-1,3-benzothiazol-2-amine |
216984-82-6 | 95% | 250mg |
$152.00 | 2025-02-28 | |
| Aaron | AR019HT7-500mg |
N-(3-chlorophenyl)-1,3-benzothiazol-2-amine |
216984-82-6 | 95% | 500mg |
$266.00 | 2025-02-28 | |
| Aaron | AR019HT7-1g |
N-(3-chlorophenyl)-1,3-benzothiazol-2-amine |
216984-82-6 | 95% | 1g |
$377.00 | 2025-02-28 | |
| Aaron | AR019HT7-2.5g |
N-(3-chlorophenyl)-1,3-benzothiazol-2-amine |
216984-82-6 | 95% | 2.5g |
$717.00 | 2023-12-14 | |
| Aaron | AR019HT7-5g |
N-(3-chlorophenyl)-1,3-benzothiazol-2-amine |
216984-82-6 | 95% | 5g |
$1047.00 | 2023-12-14 | |
| Aaron | AR019HT7-10g |
N-(3-chlorophenyl)-1,3-benzothiazol-2-amine |
216984-82-6 | 95% | 10g |
$1539.00 | 2023-12-14 | |
| 1PlusChem | 1P019HKV-50mg |
N-(3-chlorophenyl)-1,3-benzothiazol-2-amine |
216984-82-6 | 95% | 50mg |
$82.00 | 2025-03-03 |
N-(3-chlorophenyl)-1,3-benzothiazol-2-amine Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on N-(3-chlorophenyl)-1,3-benzothiazol-2-amine
Introduction to N-(3-chlorophenyl)-1,3-benzothiazol-2-amine (CAS No. 216984-82-6)
N-(3-chlorophenyl)-1,3-benzothiazol-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 216984-82-6, has garnered attention due to its role in the development of novel therapeutic agents. The benzothiazole core structure is well-documented for its versatility in medicinal chemistry, offering a scaffold that can be modified to achieve various pharmacological effects.
The chemical formula of N-(3-chlorophenyl)-1,3-benzothiazol-2-amine underscores its complex architecture, which includes a chlorophenyl group and an amine substituent attached to a benzothiazole ring. This arrangement not only contributes to the compound's reactivity but also influences its interactions with biological targets. The presence of the chloro group on the phenyl ring enhances lipophilicity, potentially improving membrane permeability and bioavailability, which are critical factors in drug design.
In recent years, there has been a surge in research focused on benzothiazole derivatives due to their demonstrated efficacy in addressing a range of medical conditions. Studies have highlighted the antimicrobial, anti-inflammatory, and anticancer properties of various benzothiazole compounds. N-(3-chlorophenyl)-1,3-benzothiazol-2-amine, with its specific substitution pattern, is being explored as a potential lead compound in these efforts. Its ability to modulate biological pathways makes it a valuable candidate for further investigation.
The synthesis of N-(3-chlorophenyl)-1,3-benzothiazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro group and the amine functionality at the 2-position of the benzothiazole ring are critical steps that determine the compound's final properties. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.
One of the most compelling aspects of N-(3-chlorophenyl)-1,3-benzothiazol-2-amine is its potential as an intermediate in the synthesis of more complex drug molecules. Researchers are leveraging its structural features to develop derivatives with enhanced pharmacological profiles. For instance, modifications at the 5-position of the benzothiazole ring or variations in the chlorophenyl moiety could lead to compounds with improved selectivity and reduced side effects.
The pharmacological evaluation of N-(3-chlorophenyl)-1,3-benzothiazol-2-amine has revealed promising results in preclinical studies. These investigations have focused on understanding how the compound interacts with target enzymes and receptors involved in disease pathways. The amine group at the 2-position plays a crucial role in these interactions, often serving as a hydrogen bond acceptor or participating in hydrophobic interactions. Such insights are invaluable for optimizing drug design and improving therapeutic outcomes.
In addition to its pharmaceutical applications, N-(3-chlorophenyl)-1,3-benzothiazol-2-amine has shown potential in other areas of chemical biology. Its ability to act as a scaffold for diverse functional groups makes it useful for developing probes and inhibitors for biochemical assays. Researchers are exploring its use in high-throughput screening campaigns to identify new leads for drug discovery programs.
The regulatory landscape for compounds like N-(3-chlorophenyl)-1,3-benzothiazol-2-amine is stringent but well-established, ensuring that any potential therapeutic applications undergo rigorous testing before reaching clinical use. Compliance with Good Manufacturing Practices (GMP) and adherence to safety guidelines are paramount during both synthesis and formulation stages. This ensures that the final product is both effective and safe for patients.
The future directions for research on N-(3-chlorophenyl)-1,3-benzothiazol-2-amine are multifaceted. Advances in computational chemistry and machine learning are enabling researchers to predict biological activities more accurately, thereby expediting the drug discovery process. Additionally, novel synthetic methodologies are being developed to streamline the production of complex molecules like this one.
In conclusion, N-(3-chlorophenyl)-1,3-benzothiazol-2-amine (CAS No. 216984-82-6) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities position it as a valuable compound for further research and development. As our understanding of its pharmacological properties continues to grow, so too will its potential applications in medicine and chemical biology.
216984-82-6 (N-(3-chlorophenyl)-1,3-benzothiazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)